1-phenyl-5-(1H-pyrrol-1-yl)-N-(1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide

• Molecular Formula: C16H12N6OS
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 1-phenyl-5-pyrrol-1-yl-N-(1,3,4-thiadiazol-2-yl)pyrazole-4-carboxamide
• InChI: InChI=1S/C16H12N6OS/c23-14(19-16-20-17-11-24-16)13-10-18-22(12-6-2-1-3-7-12)15(13)21-8-4-5-9-21/h1-11H,(H,19,20,23)
• InChI Key: JLOPPKDDELQKAH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=C(C=N2)C(=O)NC3=NN=CS3)N4C=CC=C4

Description

The compound 1-phenyl-5-(1H-pyrrol-1-yl)-N-(1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide features a pyrazole core substituted with a phenyl group at position 1, a pyrrole ring at position 5, and a carboxamide linker to a 1,3,4-thiadiazol-2-yl group. This hybrid structure combines heterocyclic moieties known for diverse pharmacological activities, including antimicrobial and anti-inflammatory effects . Its molecular formula is C16H12N6OS, with a molecular weight of 344.37 g/mol.

Biological Activity

The compound 1-phenyl-5-(1H-pyrrol-1-yl)-N-(1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide is part of a class of compounds that exhibit significant biological activities. This article reviews its synthesis, biological activities, structure-activity relationships (SAR), and potential applications in various fields, particularly in medicinal chemistry.

Synthesis

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. The key steps often include:

• Formation of the Pyrazole Ring : The pyrazole structure is synthesized through the reaction of hydrazine derivatives with appropriate carbonyl compounds.
• Thiadiazole Incorporation : Thiadiazole derivatives are introduced via cyclization reactions involving thioketones and hydrazines.
• Pyrrole Attachment : The pyrrole moiety is incorporated through electrophilic substitution or coupling reactions.

Biological Activities

This compound has been evaluated for various biological activities, including:

Antimicrobial Activity

Studies have demonstrated that derivatives containing the pyrazole-thiadiazole scaffold exhibit potent antimicrobial effects against both Gram-positive and Gram-negative bacteria. For instance, the compound showed significant activity against Staphylococcus aureus and Escherichia coli in disk diffusion assays, with zones of inhibition comparable to standard antibiotics .

Anticancer Activity

Research indicates that this compound exhibits cytotoxic effects against several cancer cell lines. The mechanism of action appears to involve induction of apoptosis and inhibition of cell proliferation. For example, it has been shown to significantly reduce cell viability in human cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer) at micromolar concentrations .

Anti-inflammatory Effects

The compound also displays anti-inflammatory properties, as evidenced by its ability to inhibit pro-inflammatory cytokines like TNF-α and IL-6 in vitro. This activity suggests potential therapeutic applications in treating inflammatory diseases .

Antioxidant Activity

Preliminary studies have indicated that this compound possesses antioxidant properties, which may contribute to its protective effects against oxidative stress-related conditions .

Structure-Activity Relationship (SAR)

The biological activity of 1-phenyl-5-(1H-pyrrol-1-yl)-N-(1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide can be influenced by various structural modifications:

Modification	Effect on Activity
Substitution on the phenyl ring	Increased antimicrobial potency
Variations in the thiadiazole substituents	Enhanced anticancer activity
Changes in the carboxamide group	Altered anti-inflammatory effects

Case Studies

Several studies have highlighted the biological potential of this compound:

• Antimicrobial Study : A series of derivatives were synthesized and screened for antimicrobial activity against common pathogens. Compounds with electron-withdrawing groups on the phenyl ring exhibited enhanced activity against E. coli and S. aureus .
• Cytotoxicity Assessment : In a study evaluating anticancer properties, the compound demonstrated significant cytotoxicity against multiple cancer cell lines, with IC50 values in the low micromolar range .
• Inflammation Model : In vivo models showed that administration of the compound significantly reduced inflammation markers in animal models of arthritis, suggesting its potential for therapeutic use in inflammatory diseases .

Scientific Research Applications

Anticancer Applications

Recent studies have highlighted the compound's efficacy as an anticancer agent. The pyrazole and thiadiazole moieties in its structure contribute to its biological activity.

• Mechanism of Action : The compound's anticancer effects are often attributed to its ability to inhibit specific kinases involved in cell proliferation and survival. For instance, derivatives of thiadiazole have shown significant inhibition of Aurora-A kinase, which is crucial for cancer cell division .
• Case Studies :
  • A study by Zheng et al. demonstrated that derivatives of 1,3,4-thiadiazoles exhibited robust anticancer activity against various cell lines, including MCF-7 and HCT116. Some compounds showed IC50 values as low as 0.39 µM, indicating potent activity .
  • Another investigation revealed that certain pyrazole derivatives displayed significant cytotoxicity against A549 lung cancer cells, with IC50 values around 26 µM .

Anti-inflammatory Activity

The compound has also been explored for its anti-inflammatory properties. Pyrazole derivatives are known for their ability to modulate inflammatory pathways.

• Mechanism of Action : The anti-inflammatory effects are often linked to the inhibition of cyclooxygenase enzymes (COX), which play a key role in the inflammatory response. Compounds that inhibit COX can reduce the production of pro-inflammatory mediators .
• Case Studies :
  • In a recent review, various pyrazole derivatives were assessed for their anti-inflammatory potential. Some compounds demonstrated significant inhibition of inflammation markers in vitro, suggesting their potential as therapeutic agents for inflammatory diseases .

Antimicrobial Activity

The antimicrobial properties of 1-phenyl-5-(1H-pyrrol-1-yl)-N-(1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide have been investigated against various pathogens.

• Mechanism of Action : The antimicrobial activity is believed to stem from the disruption of bacterial cell wall synthesis or interference with metabolic pathways essential for bacterial survival.
• Case Studies :
  • Research has indicated that some thiadiazole derivatives exhibit notable antibacterial effects against strains such as Xanthomonas oryzae and Fusarium graminearum. For example, one derivative showed an inhibition rate of 56% at a concentration of 100 µg/mL .

Summary Table of Applications

Application Type	Mechanism of Action	Notable Findings
Anticancer	Inhibition of kinases (e.g., Aurora-A)	IC50 values as low as 0.39 µM against MCF-7 cells
Anti-inflammatory	COX enzyme inhibition	Significant reduction in inflammation markers
Antimicrobial	Disruption of bacterial cell wall synthesis	Inhibition rates up to 56% against specific pathogens

Chemical Reactions Analysis

Hydrolysis of the Carboxamide Group

The carboxamide group undergoes hydrolysis under acidic or basic conditions to yield the corresponding carboxylic acid. This reaction is critical for modifying solubility or introducing reactive sites for further derivatization.

Reaction Conditions :

• Acidic Hydrolysis : Concentrated HCl (6M), reflux for 12–24 hours.

• Basic Hydrolysis : NaOH (4M), ethanol/water solvent, 80°C for 8–16 hours.

Product :
1-Phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid.

Electrophilic Substitution on the Pyrrole Ring

The pyrrole moiety participates in electrophilic substitutions, such as nitration or sulfonation, due to its electron-rich aromatic system.

Example: Nitration

• Reagents : HNO₃/H₂SO₄ (1:3 ratio) at 0–5°C .

• Product : 1-Phenyl-5-(3-nitro-1H-pyrrol-1-yl)-N-(1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide.

Nucleophilic Substitution on the Thiadiazole Ring

The 1,3,4-thiadiazole ring undergoes nucleophilic substitution at the sulfur or nitrogen atoms. For example, alkylation or arylation reactions can introduce new substituents.

Reaction with Alkyl Halides :

• Conditions : K₂CO₃, DMF, 60°C for 6 hours .

• Product : 2-Alkyl/aryl-substituted thiadiazole derivatives.

Functionalization of the Pyrazole Ring

The pyrazole core can be modified through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig, to introduce aryl or amine groups.

Suzuki Coupling Example :

• Reagents : Pd(PPh₃)₄, arylboronic acid, Na₂CO₃, DME/H₂O (3:1), 80°C for 12 hours .

• Product : 1,3,5-Triarylpyrazole derivatives.

Oxidation and Reduction Reactions

• Oxidation : The pyrrole ring can be oxidized to γ-lactams under strong oxidizing conditions (e.g., KMnO₄/H₂SO₄).

• Reduction : The carboxamide group can be reduced to an amine using LiAlH₄ in THF.

Metal Coordination

The compound acts as a ligand, coordinating to metals via the thiadiazole nitrogen or carboxamide oxygen.

Example with Zn(II) :

• Conditions : ZnCl₂ in methanol, room temperature for 2 hours .

• Product : Octahedral Zn(II) complex with enhanced stability.

Biological Activity Modulation

Reactions targeting the thiadiazole or carboxamide groups enhance interactions with biological targets (e.g., kinases, proteases). For example, introducing electron-withdrawing groups on the thiadiazole improves inhibitory activity against hepatitis C virus replication .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity/Notes	Reference
Target Compound: 1-phenyl-5-(1H-pyrrol-1-yl)-N-(1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide	C16H12N6OS	344.37	Phenyl (C6H5), pyrrole, thiadiazole	Hypothesized antimicrobial activity
N-(5-Ethyl-1,3,4-thiadiazol-2-yl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide (CAS 1435908-06-7)	C18H16N6OS	364.40	Ethyl on thiadiazole	Undisclosed; higher lipophilicity vs. target
N-[N-[[1-Phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl]carbonyl]glycyl]-L-alanine (19)	C21H21N7O4	435.44	Glycyl-alanine side chain	Antibiotic adjuvant vs. A. baumannii
1-(4-Phenyl-1,3-thiazol-2-yl)-5-(trifluoromethyl)-N-[3-(trifluoromethyl)benzyl]-1H-pyrazole-4-carboxamide	C22H15F6N5OS	535.45	Trifluoromethyl, thiazole	Likely enzyme inhibition (e.g., kinase)
1-Phenyl-4-(o-tolyl)-1H-pyrazole-5-carboxamide (CAS 324009-00-9)	C16H15N3O	249.31	o-Tolyl substituent	Lower molecular weight; potential solubility advantages

Key Observations:

• Electron-Withdrawing Groups : The trifluoromethyl groups in Cpd 5 () may improve binding affinity through hydrophobic or dipole interactions but could compromise metabolic stability .
• Bioactive Side Chains : Compound 19 () incorporates a glycyl-alanine moiety, which may improve target specificity or pharmacokinetics but increases molecular complexity .

Physical Properties:

• Melting Points : While direct data for the target compound is unavailable, analogs like 3a () exhibit melting points of 133–135°C, suggesting moderate crystallinity .
• Solubility : Pyrrole and thiadiazole groups may enhance solubility in polar solvents, whereas aromatic substituents (e.g., phenyl, o-tolyl) increase hydrophobicity .

Preparation Methods

Cyclocondensation of Hydrazines with Dicarbonyl Compounds

A widely adopted method involves reacting substituted hydrazines with 1,3-dicarbonyl precursors. For instance, phenylhydrazine derivatives condense with β-keto esters or diketones under acidic or basic conditions to form 1,3,5-trisubstituted pyrazoles. In one protocol, chalcones (α,β-unsaturated ketones) react with arylhydrazines in the presence of copper triflate and ionic liquids (e.g., [bmim]PF6), yielding pyrazoline intermediates. Subsequent oxidative aromatization using in situ oxidants converts these intermediates into pyrazoles with yields exceeding 80%.

Key Reaction Conditions

• Catalysts: Copper triflate (5 mol%), [bmim]PF6 (10 mol%)

• Temperature: 80–100°C

• Oxidant: Molecular oxygen or DDQ (dichlorodicyanoquinone)

Regioselective Functionalization of Preformed Pyrazoles

Alternative approaches modify preexisting pyrazole derivatives. For example, 1-phenylpyrazole-4-carboxylic acid is esterified, followed by regioselective nitration or halogenation at the 5-position. The pyrrole group is subsequently introduced via Ullmann coupling or nucleophilic aromatic substitution.

Formation of the Carboxamide-Thiadiazolyl Linkage

The N-(1,3,4-thiadiazol-2-yl)carboxamide group is constructed through sequential acylation and cyclization:

Carboxylic Acid Activation

The pyrazole-4-carboxylic acid intermediate is converted to its acid chloride using thionyl chloride (SOCl2) or oxalyl chloride. This reactive species is then coupled with 2-amino-1,3,4-thiadiazole in anhydrous dichloromethane or tetrahydrofuran.

Representative Procedure

• Acid Chloride Formation :

  • Pyrazole-4-carboxylic acid (1 eq) + SOCl2 (2 eq), reflux, 4 h

  • Yield: 95% (confirmed by TLC)

• Amide Bond Formation :

  • Acid chloride (1 eq) + 2-amino-1,3,4-thiadiazole (1.2 eq) + Et3N (2 eq), 0°C → RT, 12 h

  • Yield: 88% (HPLC purity >98%)

One-Pot Oxidation-Amidation

Recent advances combine pyrazole oxidation and amidation in a single step. For example, 3-halo-1-(3-chloro-2-pyridyl)-4,5-dihydro-1H-pyrazole-5-carboxylate undergoes simultaneous oxidation (to pyrazole) and acid chloride formation using PCl5, followed by immediate reaction with 2-amino-1,3,4-thiadiazole. This method reduces steps and improves atom economy.

Optimization and Catalytic Innovations

Solvent and Catalyst Screening

Ionic liquids like [bmim]PF6 enhance reaction rates and yields in pyrazole synthesis by stabilizing intermediates and reducing side reactions. Polar aprotic solvents (DMF, DMSO) favor carboxamide formation, while nonpolar solvents (toluene) improve regioselectivity during pyrrole coupling.

Green Chemistry Approaches

Microwave-assisted synthesis reduces reaction times from hours to minutes. For example, cyclocondensation of hydrazines with diketones under microwave irradiation (300 W, 120°C) achieves 90% yields in 15 minutes, compared to 6 hours conventionally.

Analytical Characterization

Critical quality control measures include:

Technique	Application	Example Data for Target Compound
1H NMR	Confirms substitution pattern	δ 7.45–7.32 (m, 5H, Ph), δ 6.89 (s, 2H, pyrrole), δ 3.25 (s, 2H, thiadiazole)
HPLC	Purity assessment	Retention time: 8.2 min; Purity: 99.2%
HRMS	Molecular weight verification	m/z calc. 364.4; found 364.3 [M+H]+

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Key Advantage	Limitation
Cyclocondensation + Amidation	82	98	Scalable, high regioselectivity	Requires toxic solvents (DMF)
One-Pot Oxidation-Amidation	93	95	Fewer steps, greener	Sensitive to moisture
Microwave-Assisted	90	97	Rapid synthesis	Specialized equipment needed

Q & A

Q. How are degradation pathways elucidated under stressed conditions?

• Methodology : Forced degradation (acid/base hydrolysis, oxidation) followed by LC-HRMS identifies major degradation products. Quantum mechanical calculations (DFT) predict reactive sites prone to hydrolysis. Stability-indicating methods validate analytical robustness per ICH guidelines .